![molecular formula C16H14N4O2S B5853653 3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole CAS No. 5859-61-0](/img/structure/B5853653.png)
3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting various enzymes and proteins involved in disease progression. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the levels of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in animal models of inflammation. Additionally, this compound has been shown to reduce the levels of glucose and insulin in diabetic animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole in lab experiments is its broad spectrum of therapeutic activities. This compound has shown promise in the treatment of various diseases, making it a versatile tool for researchers. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for the research on 3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole. One of the directions is to investigate its potential as a chemotherapeutic agent for cancer treatment. Another direction is to explore its potential as a neuroprotective agent for the treatment of Alzheimer's disease. Additionally, further studies are needed to determine the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of 3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole is a multistep process that involves the reaction of various reagents. One of the most common methods for synthesizing this compound is the reaction of 4-nitrobenzaldehyde with ethylthioacetic acid, followed by the reaction of the resulting product with phenylhydrazine and sodium acetate. The final product is obtained after recrystallization from ethanol.
Scientific Research Applications
3-(ethylthio)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit antimicrobial, anti-inflammatory, analgesic, and anticonvulsant activities. Furthermore, this compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.
properties
IUPAC Name |
3-ethylsulfanyl-5-(4-nitrophenyl)-4-phenyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2S/c1-2-23-16-18-17-15(19(16)13-6-4-3-5-7-13)12-8-10-14(11-9-12)20(21)22/h3-11H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIZNFKHDSVVNOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(N1C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90974140 |
Source
|
Record name | 3-(Ethylsulfanyl)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90974140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5859-61-0 |
Source
|
Record name | 3-(Ethylsulfanyl)-5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90974140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.